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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinoline

Cat. No.: B075012

An In-Depth Technical Guide to 7-Fluoro-2-methylquinoline

This guide provides essential physicochemical data for 7-Fluoro-2-methylquinoline, a
fluorinated heterocyclic compound of interest to researchers and scientists in the field of drug
development and chemical synthesis.

Physicochemical Properties

7-Fluoro-2-methylquinoline is a solid, appearing as a white to yellow or orange powder or
crystal. Key quantitative data for this compound are summarized in the table below.

Parameter Value Reference
Molecular Formula C1oHsFN [1][2]13]
Molecular Weight 161.18 g/mol [1112113114]
CAS Number 1128-74-1 [1]12]
Melting Point 47-51 °C [2][4]
Boiling Point 120 °C at 15 mmHg [4]

Structural and Molecular Information
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The molecular formula and weight are fundamental properties derived from the compound's

atomic composition. The relationship between the compound’'s name and these core properties
is illustrated below.
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Figure 1. Logical relationship of 7-Fluoro-2-methylquinoline's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b075012?utm_src=pdf-body-img
https://www.benchchem.com/product/b075012?utm_src=pdf-body
https://www.benchchem.com/product/b075012?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. scbt.com [scbt.com]

o 2. 7-F-2-FF EIEW 97% | Sigma-Aldrich [sigmaaldrich.com]

e 3. calpaclab.com [calpaclab.com]

e 4. 7-FLUORO-2-METHYLQUINOLINE CAS#: 1128-74-1 [m.chemicalbook.com]
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[https://www.benchchem.com/product/b075012#7-fluoro-2-methylquinoline-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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